Cas no 108691-35-6 (2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride)

• Product Name: 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride
• CAS No: 108691-35-6
• MF: C₆H₁₅ClN₂O₃
• MW: 198.647900819778
• CID: 6674382
• Update Time: 2025-06-08

2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Lysine, 5-hydroxy-, monohydrochloride, (5S)- (9CI)
• 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride

• Inchi： 1S/C6H14N2O3.ClH/c7-3-4(9)1-2-5(8)6(10)11;/h4-5,9H,1-3,7-8H2,(H,10,11);1H/t4-,5-;/m0./s1
• InChI Key： MJXVOTKVFFAZQJ-FHAQVOQBSA-N
• SMILES： C([C@H](N)C(=O)O)C[C@H](O)CN.Cl

Additional information on 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride

Professional Introduction to 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride (CAS No. 108691-35-6)

2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 108691-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, specifically the hydrochloride salt of the (2S,5S)-enantiomer, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules. The precise stereochemistry of this compound, as indicated by the (2S,5S) configuration, is crucial for its biological activity and has been a focus of recent research efforts aimed at developing novel therapeutic agents.

The structure of 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride features a hexanoic acid backbone with two amino groups and one hydroxyl group strategically positioned. This arrangement confers upon the molecule the ability to participate in various biochemical interactions, making it a promising candidate for applications in drug design and enzyme inhibition studies. The hydrochloride form enhances the solubility of the compound in aqueous media, facilitating its use in solution-based biochemical assays and pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Studies have demonstrated that the specific stereochemistry of (2S,5S)-2,6-diamino-5-hydroxyhexanoic acid hydrochloride influences its binding affinity and specificity to certain enzymes and receptors. For instance, computational simulations have revealed that this enantiomer may exhibit higher binding efficiency to metalloproteinases due to its optimized spatial orientation of functional groups.

In the realm of drug discovery, 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride has been investigated as a potential scaffold for developing inhibitors targeting diseases associated with abnormal protein folding and aggregation. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. Preliminary experimental data suggest that certain derivatives of this compound may exhibit inhibitory effects on proteases involved in neurodegenerative disorders.

The synthesis of (2S,5S)-2,6-diamino-5-hydroxyhexanoic acid hydrochloride presents unique challenges due to its stereospecific requirements. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only ensure the biological efficacy of the final product but also minimize potential side effects arising from racemic impurities. Recent patents have highlighted novel catalytic systems that improve the yield and selectivity in the synthesis of this enantiomer.

Industrial applications of CAS No. 108691-35-6 are expanding beyond academic research into pilot-scale production for pharmaceutical intermediates. The ability to produce this compound reliably and cost-effectively is critical for its integration into large-scale drug development programs. Collaborative efforts between synthetic chemists and process engineers are focused on optimizing reaction conditions to enhance scalability while maintaining stringent quality control measures.

The role of (2S,5S)-2,6-diamino-5-hydroxyhexanoic acid hydrochloride in medicinal chemistry is further underscored by its potential as a building block for peptidomimetics—molecules designed to mimic the bioactivity of natural peptides without their drawbacks. By incorporating this compound into synthetic strategies, researchers can create novel analogs with improved pharmacokinetic profiles. For example, studies have shown that peptidomimetics derived from this scaffold exhibit reduced immunogenicity while retaining potent biological activity.

Future research directions include exploring the use of CAS No. 108691-35-6 in combination therapies targeting multiple disease pathways simultaneously. The versatility of this compound's structure allows for further derivatization into prodrugs or dual-action molecules that could offer therapeutic advantages over single-target agents. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for producing this enantiomer.

The impact of 2,6-Diamino-5-hydroxyhexanoic acid; (2S,5S)-form, Hydrochloride on therapeutic development is expected to grow as more researchers recognize its potential utility across diverse pharmacological contexts. Ongoing clinical trials investigating related compounds provide valuable insights into their safety profiles and efficacy in treating various conditions. As these studies progress，the demand for high-quality sources such as CAS No. 108691-35-6 will continue to rise.